Cas no 2418659-19-3 ((9H-fluoren-9-yl)methyl N-{3-ethynyl-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{3-ethynyl-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate
• CAS No: 2418659-19-3
• MF: C₃₀H₃₁N₃O₂
• MW: 465.586047410965
• CID: 5677403
• PubChem ID: 165773802
• Update Time: 2025-05-21

(9H-fluoren-9-yl)methyl N-{3-ethynyl-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-{3-ethynyl-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}carbamate
• 2418659-19-3
• EN300-26630648
• (9H-fluoren-9-yl)methyl N-{3-ethynyl-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate

• Inchi： 1S/C30H31N3O2/c1-4-22-17-23(18-33-15-13-31-14-16-33)21(3)29(20(22)2)32-30(34)35-19-28-26-11-7-5-9-24(26)25-10-6-8-12-27(25)28/h1,5-12,17,28,31H,13-16,18-19H2,2-3H3,(H,32,34)
• InChI Key： FPVLKBIMZBFPKY-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C(C#C)=CC(=C1C)CN1CCNCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.24162724g/mol
• Monoisotopic Mass: 465.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 53.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-{3-ethynyl-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate

Research Brief on (9H-fluoren-9-yl)methyl N-{3-ethynyl-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate (CAS: 2418659-19-3)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, (9H-fluoren-9-yl)methyl N-{3-ethynyl-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate (CAS: 2418659-19-3) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its fluorenylmethyl carbamate group and piperazine moiety, has been investigated for its role in modulating specific biological targets. Recent studies have demonstrated its utility as a versatile intermediate in the synthesis of more complex pharmacophores. The ethynyl and dimethyl substituents on the phenyl ring contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity.

In vitro studies have revealed that (9H-fluoren-9-yl)methyl N-{3-ethynyl-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Preliminary data suggest that its piperazine moiety may interact with key amino acid residues in the active sites of these enzymes, thereby modulating their activity. Further optimization of this scaffold could lead to the development of novel anti-inflammatory agents with improved efficacy and selectivity.

Recent synthetic approaches have focused on improving the yield and scalability of this compound. A study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis method that reduces the number of purification steps and increases overall efficiency. This advancement is particularly relevant for large-scale production, which is essential for preclinical and clinical studies. Additionally, the compound's stability under various pH conditions has been evaluated, confirming its suitability for further formulation development.

Looking ahead, researchers are exploring the potential of (9H-fluoren-9-yl)methyl N-{3-ethynyl-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate as a precursor for targeted drug delivery systems. Its ethynyl group offers a convenient handle for click chemistry, enabling conjugation with biomolecules such as antibodies or peptides. This strategy could enhance the specificity and therapeutic index of resulting drug candidates. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (9H-fluoren-9-yl)methyl N-{3-ethynyl-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate represents a valuable chemical entity with diverse applications in drug discovery. Its unique structural features, combined with recent synthetic and biological insights, position it as a compound of significant interest for future research. Continued investigation into its mechanism of action and therapeutic potential will undoubtedly contribute to the advancement of chemical biology and medicinal chemistry.